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Compound of Interest

Compound Name:
2-Methoxybenzylhydrazine

dihydrochloride

Cat. No.: B1302798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Methoxybenzylhydrazine
dihydrochloride, a key pharmaceutical intermediate. It covers its chemical properties, detailed

synthesis protocols, and its role in the development of novel therapeutic agents.

Core Chemical Properties
2-Methoxybenzylhydrazine dihydrochloride is a hydrazine derivative utilized as a building

block in organic synthesis, particularly in the pharmaceutical industry. Its chemical

characteristics are summarized below.
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Property Value Reference

Molecular Weight 225.11 g/mol [1]

Molecular Formula C₈H₁₄Cl₂N₂O [1]

IUPAC Name

(2-

methoxyphenyl)methylhydrazin

e;dihydrochloride

[1]

CAS Number 784189-95-3 [1]

Appearance
White to off-white crystalline

solid
[2]

Solubility Soluble in water [2][3]

Hydrogen Bond Donor Count 4 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Synthesis and Experimental Protocols
The synthesis of substituted benzylhydrazine dihydrochlorides typically involves the reaction of

a corresponding benzyl chloride with hydrazine hydrate, followed by acidification to form the

dihydrochloride salt. The following is a generalized protocol adapted for the synthesis of 2-
Methoxybenzylhydrazine dihydrochloride.

Protocol: Synthesis of 2-Methoxybenzylhydrazine
Dihydrochloride
Materials:

2-Methoxybenzyl chloride

Hydrazine hydrate

Anhydrous ethanol
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Concentrated Hydrochloric Acid (HCl)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, a solution of hydrazine hydrate in anhydrous ethanol is prepared.

Addition of Precursor: 2-Methoxybenzyl chloride is dissolved in anhydrous ethanol and

added dropwise to the hydrazine hydrate solution at room temperature with constant stirring.

Reaction: The reaction mixture is heated to reflux and maintained for several hours to

facilitate the condensation reaction.

Solvent Removal: After the reaction is complete, the ethanol is removed under reduced

pressure using a rotary evaporator.

Acidification and Precipitation: The resulting residue is redissolved in a minimal amount of

anhydrous ethanol and cooled in an ice bath. Concentrated hydrochloric acid is then added

carefully to the solution to precipitate the 2-Methoxybenzylhydrazine dihydrochloride salt.

[4]

Isolation and Purification: The white precipitate is collected by filtration, washed with cold

anhydrous ethanol to remove any unreacted starting materials, and dried under vacuum to

yield the final product.
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Synthesis Workflow

1. Dissolve Hydrazine Hydrate
in Anhydrous Ethanol

2. Add 2-Methoxybenzyl Chloride
(dropwise)

3. Heat to Reflux
(several hours)

4. Remove Solvent
(Reduced Pressure)

5. Redissolve in Ethanol
& Cool

6. Acidify with HCl
to Precipitate Salt

7. Filter and Dry Product

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-Methoxybenzylhydrazine dihydrochloride.

Applications in Drug Discovery
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2-Methoxybenzylhydrazine dihydrochloride serves as a crucial intermediate in the synthesis

of various pharmaceutical compounds. Its primary application lies in the creation of heterocyclic

derivatives, which form the scaffold of many therapeutic agents.

Antitumor Agents: This compound is used in the preparation of 4,6-diarylated 4H-pyran

derivatives. These resulting compounds have demonstrated significant inhibitory effects on

human liver cancer cell lines, highlighting their potential in the development of novel

antitumor drugs.[5]
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Role as an intermediate in the synthesis of potential antitumor compounds.

Potential Mechanism of Action and Toxicology
While the specific signaling pathways modulated by derivatives of 2-Methoxybenzylhydrazine
dihydrochloride are under investigation, the broader class of hydrazine compounds is known

for its biological activity and associated toxicity.

The toxicity of many hydrazine derivatives is linked to their metabolic activation, often by

cytochrome P450 enzymes.[6] This process can generate reactive intermediates and free

radicals. These reactive species can lead to cellular damage through mechanisms such as:

Covalent binding to essential macromolecules like proteins.

Initiation of lipid peroxidation.

Induction of DNA damage.[6]

One-electron oxidation of hydrazines can form radical intermediates that react with molecular

oxygen to generate reactive oxygen species (ROS), contributing to oxidative stress and cellular

toxicity.[6] Researchers developing pharmaceuticals from hydrazine derivatives must consider

these potential toxicological pathways.
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Metabolic Activation Pathway of Hydrazine Derivatives
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Generalized metabolic pathway leading to hydrazine-induced toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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